Cas no 876461-79-9 (2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one)

• Product Name: 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one
• CAS No: 876461-79-9
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 6551578
• PubChem ID: 67236300
• Update Time: 2025-07-22

2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one
• 2-amino-1-(3-(trifluoromethyl)pyridin-2-yl)ethan-1-ol
• Ethanone, 2-amino-1-[3-(trifluoromethyl)-2-pyridinyl]-

• Inchi： 1S/C8H7F3N2O/c9-8(10,11)5-2-1-3-13-7(5)6(14)4-12/h1-3H,4,12H2
• InChI Key： MAWKGSWDONRTCJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=NC=CC=C1C(F)(F)F)CN

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 275.8±40.0 °C(Predicted)
• pka: 6.26±0.29(Predicted)

Additional information on 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one

Comprehensive Overview of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one (CAS No. 876461-79-9)

2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one (CAS No. 876461-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyridine core substituted with a trifluoromethyl group and an amino functionalized ethanone moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes contribute to its relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers frequently search for "2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one synthesis" or "CAS 876461-79-9 applications," reflecting its growing importance in medicinal chemistry. The compound’s pyridine scaffold is also a hotspot in fragment-based drug design, aligning with trends in personalized medicine and targeted therapies.

From a synthetic perspective, 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one is often prepared via multi-step reactions involving trifluoromethylation and amination strategies. Its CAS No. 876461-79-9 is frequently referenced in patents related to heterocyclic chemistry, underscoring its industrial value. Environmental and regulatory considerations have also prompted studies into greener synthesis routes, addressing queries like "sustainable production of trifluoromethyl pyridines."

The compound’s role extends beyond pharmaceuticals. In agrochemicals, its trifluoromethyl group enhances pesticidal activity, resonating with searches for "novel pyridine-based agrochemicals." Additionally, its potential in material science, such as in organic electronics, is being explored, linking to trends in "smart materials" and "molecular engineering."

Analytical characterization of 2-amino-1-3-(trifluoromethyl)pyridin-2-ylethan-1-one typically involves NMR, HPLC, and mass spectrometry, with data often shared in open-access databases to support collaborative research. This transparency aligns with the scientific community’s push for reproducibility and open science, a recurring theme in academic discussions.

In summary, CAS No. 876461-79-9 represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its adaptability to diverse applications—from drug development to sustainable agriculture—ensures its continued relevance in a rapidly evolving scientific landscape.